BE“GH@ Methodological & Application

Check Availability & Pricing

Ethyl 3-Hydroxy-3-Methylbutanoate: A Potential
but Underutilized Chiral Building Block

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Application Note

Introduction

Ethyl 3-hydroxy-3-methylbutanoate is a tertiary -hydroxy ester with the chemical formula
C7H140s. While structurally similar to the well-established chiral building block ethyl 3-
hydroxybutanoate, a comprehensive review of the scientific literature reveals that ethyl 3-
hydroxy-3-methylbutanoate is not as commonly employed in asymmetric synthesis. Its
tertiary alcohol functionality presents unique synthetic challenges and opportunities. This
document provides an overview of its synthesis, physicochemical properties, and a discussion
of its potential, yet largely unexplored, role as a chiral building block for researchers, scientists,
and drug development professionals.

Physicochemical Properties

The following table summarizes the basic physicochemical properties of racemic ethyl 3-
hydroxy-3-methylbutanoate.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b102028?utm_src=pdf-interest
https://www.benchchem.com/product/b102028?utm_src=pdf-body
https://www.benchchem.com/product/b102028?utm_src=pdf-body
https://www.benchchem.com/product/b102028?utm_src=pdf-body
https://www.benchchem.com/product/b102028?utm_src=pdf-body
https://www.benchchem.com/product/b102028?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological & licati
BENCHE ety i

Property Value

CAS Number 18267-36-2
Molecular Formula C7H1403

Molecular Weight 146.18 g/mol
Appearance Colorless liquid
Boiling Point 75-77 °C at 10 mmHg
Density 0.998 g/mL at 25 °C

Racemic Synthesis of Ethyl 3-Hydroxy-3-
Methylbutanoate

The classical and most direct method for the synthesis of racemic ethyl 3-hydroxy-3-
methylbutanoate is the Reformatsky reaction. This reaction involves the formation of an
organozinc reagent from an a-halo ester, which then adds to a ketone.[1][2]

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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